Cas no 499-08-1 (3-Fluoro-5-nitrotoluene)

3-Fluoro-5-nitrotoluene (CAS 454-70-0) is a fluorinated aromatic compound featuring both nitro and methyl substituents on a benzene ring. This structurally versatile intermediate is valued in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-withdrawing nitro and fluorine groups enhances its reactivity in nucleophilic substitution and reduction reactions, while the methyl group contributes to stability and solubility. Its well-defined regiochemistry allows precise functionalization, making it useful in constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for consistent performance in synthetic applications.

3-Fluoro-5-nitrotoluene structure

Product Name:3-Fluoro-5-nitrotoluene

CAS No:499-08-1

MF:C₇H₆FNO₂

MW:155.126445293427

MDL:MFCD06797943

CID:37811

PubChem ID:15065244

Update Time:2025-06-06

3-Fluoro-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-5-nitrotoluene
- 1-fluoro-3-methyl-5-nitrobenzene
- Toluene,3-fluoro-5-nitro- (6CI,8CI)
- Benzene, 1-fluoro-3-methyl-5-nitro-
- 3-Fluoro-5-Methylnitrobenzene
- PubChem1625
- KSC494A3N
- 3-fluoro-5-methyl-nitrobenzene
- 5-FLUORO-3-NITROTOLUENE
- WT251
- CL8833
- STL556229
- BBL102427
- 1-fluoranyl-3-methyl-5-nitro-benzene
- VZ26857
- LS10429
- AS02079
- CM13965
- FT-0601356
- AKOS005145651
- SY017739
- EN300-56010
- W-202884
- A7419
- AM20040570
- DTXSID30567752
- DS-0884
- MFCD06797943
- SCHEMBL3844920
- CS-W016256
- AC-9831
- IPMURRZVEWZEPP-UHFFFAOYSA-N
- 499-08-1
- A827890
- 5-Nitro-3-fluorotoluene
- DB-005298
- MDL： MFCD06797943
- Inchi： 1S/C7H6FNO2/c1-5-2-6(8)4-7(3-5)9(10)11/h2-4H,1H3
- InChI Key： IPMURRZVEWZEPP-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C)C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 155.03800
Monoisotopic Mass: 155.03825660 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.8
Molecular Weight: 155.13
XLogP3: 2.2

Experimental Properties

Density: 1.274
Melting Point: 41-44°C
Boiling Point: 229.975°C at 760 mmHg
Flash Point: 92.886℃
Refractive Index: 1.53
PSA: 45.82000
LogP: 2.56550

3-Fluoro-5-nitrotoluene Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material Identification：
Storage Condition：Store at room temperature

3-Fluoro-5-nitrotoluene Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Fluoro-5-nitrotoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	FW548-25g	3-Fluoro-5-nitrotoluene	499-08-1	98%	25g	291.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	FW548-5g	3-Fluoro-5-nitrotoluene	499-08-1	98%	5g	94.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	FW548-100g	3-Fluoro-5-nitrotoluene	499-08-1	98%	100g	935.0CNY	2021-08-04
TRC	F597708-100mg	3-Fluoro-5-nitrotoluene	499-08-1		100mg	$64.00	2023-05-18
TRC	F597708-250mg	3-Fluoro-5-nitrotoluene	499-08-1		250mg	$75.00	2023-05-18
TRC	F597708-500mg	3-Fluoro-5-nitrotoluene	499-08-1		500mg	$87.00	2023-05-18
TRC	F597708-1g	3-Fluoro-5-nitrotoluene	499-08-1		1g	$ 80.00	2022-06-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016826-1g	3-Fluoro-5-nitrotoluene	499-08-1	97%	1g	￥29	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016826-5g	3-Fluoro-5-nitrotoluene	499-08-1	97%	5g	￥41	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016826-250mg	3-Fluoro-5-nitrotoluene	499-08-1	97%	250mg	￥27	2024-05-23

3-Fluoro-5-nitrotoluene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:499-08-1)3-氟-5-硝基甲苯

Order Number:LE1648953

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:31

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:499-08-1)3-Fluoro-5-nitrotoluene

Order Number:1648953

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

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